Cas no 54431-32-2 (1-(propan-2-yl)azetidin-3-ol hydrochloride)
1-(Propan-2-yl)azetidin-3-ol hydrochloride is a synthetic organic compound featuring an azetidine ring substituted with a hydroxyl group at the 3-position and an isopropyl group at the 1-position, in its hydrochloride salt form. This structure lends itself to applications in medicinal chemistry and pharmaceutical research, particularly as a versatile intermediate for the synthesis of bioactive molecules. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. Its rigid azetidine scaffold is valuable for exploring structure-activity relationships in drug design. The compound’s well-defined stereochemistry and high purity make it suitable for precision applications in small-molecule development and heterocyclic chemistry studies.
54431-32-2 structure
Product Name:1-(propan-2-yl)azetidin-3-ol hydrochloride
CAS No:54431-32-2
MF:C6H14ClNO
MW:151.634460926056
MDL:MFCD00154136
CID:1040665
PubChem ID:12484290
Update Time:2025-06-07
1-(propan-2-yl)azetidin-3-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Isopropylazetidin-3-ol hydrochloride
- 1-(1-Methylethyl)-3-azetidinol hydrochloride
- 1-ISOPROPYL-3-AZETIDINOL HYDROCHLORIDE
- 3-Hydroxy-1-isopropylazetidine hydrochloride
- 1-(propan-2-yl)azetidin-3-ol hydrochloride
- 1-isopropylazetidin-3-ol hcl
- 3-Hydroxy-1-isopropylazetidine HCl
- 3-Hydroxy-1-isopropylazet...
- 7868AB
- 1-(1-Methylethyl)-3-azetidinol HCl
- RP08627
- PB29030
- 1-propan-2-yl-3-azetidinol hydrochloride
- 1-propan-2-ylazetidin-3-ol;hydrochloride
- 1-propan-2-ylazetidin-3-ol hy
- A830177
- DTXSID00499970
- DB-357091
- 1-propan-2-ylazetidin-3-ol hydrochloride
- AS-33664
- 1-(Propan-2-yl)azetidin-3-ol--hydrogen chloride (1/1)
- J-512612
- MFCD00154136
- EN300-142067
- CS-0045526
- AKOS005216516
- SY042261
- 54431-32-2
- 1-Isopropylazetidin-3-olhydrochloride
-
- MDL: MFCD00154136
- Inchi: 1S/C6H13NO.ClH/c1-5(2)7-3-6(8)4-7;/h5-6,8H,3-4H2,1-2H3;1H
- InChI Key: MGGRXBSSEHLLTQ-UHFFFAOYSA-N
- SMILES: Cl.OC1CN(C(C)C)C1
Computed Properties
- Exact Mass: 151.07652
- Monoisotopic Mass: 151.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 76.6
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5
Experimental Properties
- PSA: 23.47
1-(propan-2-yl)azetidin-3-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108179-5g |
1-(propan-2-yl)azetidin-3-ol hydrochloride |
54431-32-2 | 95+% | 5g |
$440 | 2021-06-10 | |
| Chemenu | CM108179-10g |
1-(propan-2-yl)azetidin-3-ol hydrochloride |
54431-32-2 | 95+% | 10g |
$660 | 2021-06-10 | |
| Chemenu | CM108179-25g |
1-(propan-2-yl)azetidin-3-ol hydrochloride |
54431-32-2 | 95+% | 25g |
$1100 | 2021-06-10 | |
| Fluorochem | 230038-1g |
1-Isopropylazetidin-3-ol hydrochloride |
54431-32-2 | 95% | 1g |
£157.00 | 2022-02-28 | |
| Fluorochem | 230038-5g |
1-Isopropylazetidin-3-ol hydrochloride |
54431-32-2 | 95% | 5g |
£451.00 | 2022-02-28 | |
| Fluorochem | 230038-10g |
1-Isopropylazetidin-3-ol hydrochloride |
54431-32-2 | 95% | 10g |
£676.00 | 2022-02-28 | |
| Fluorochem | 230038-25g |
1-Isopropylazetidin-3-ol hydrochloride |
54431-32-2 | 95% | 25g |
£1126.00 | 2022-02-28 | |
| Alichem | A449040916-1g |
1-Isopropylazetidin-3-ol hydrochloride |
54431-32-2 | 95% | 1g |
$208.00 | 2023-09-01 | |
| Alichem | A449040916-5g |
1-Isopropylazetidin-3-ol hydrochloride |
54431-32-2 | 95% | 5g |
$624.00 | 2023-09-01 | |
| Alichem | A449040916-25g |
1-Isopropylazetidin-3-ol hydrochloride |
54431-32-2 | 95% | 25g |
$2123.64 | 2023-09-01 |
1-(propan-2-yl)azetidin-3-ol hydrochloride Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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